[(4-Cyanophenyl)carbamoyl]methyl acetate

• Molecular Formula: C11H10N2O3
• Molecular Weight: 218.21 g/mol
• IUPAC Name: [2-(4-cyanoanilino)-2-oxoethyl] acetate
• InChI: InChI=1S/C11H10N2O3/c1-8(14)16-7-11(15)13-10-4-2-9(6-12)3-5-10/h2-5H,7H2,1H3,(H,13,15)
• InChI Key: GWBLORFLRMNHDC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OCC(=O)NC1=CC=C(C=C1)C#N

Description

[(4-Cyanophenyl)carbamoyl]methyl acetate is a useful research compound. Its molecular formula is C11H10N2O3 and its molecular weight is 218.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-aminobenzonitrile (5 g, 42.3 mmol) and triethylamine (7.08 mL, 50.8 mmol) in dichloromethane (DCM) (40 mL) was cooled in an ice-water bath before the dropwise addition of 2-chloro-2-oxoethyl acetate (5.46 mL, 50.8 mmol). The reaction mixture was allowed to warm to room temperature and stirred for 18 hours. The reaction mixture was diluted with DCM (50 mL) and the resulting solution washed with 2N HCl (50 mL). On mixing, precipitation occurred and the solid collected was filtered and dried under vacuum at 40° C. for 4 hours to yield a pale brown solid. The solid was dissolved in DCM (150 mL) and washed with 2N HCl (50 mL). The organic layer was collected via a hydrophobic frit and the solvent removed to yield the title compound as a cream solid (4.48 g).